Cas no 66057-04-3 (Cyclopentanone, 2,2-dimethoxy-)

Cyclopentanone, 2,2-dimethoxy- structure
66057-04-3 structure
Product Name:Cyclopentanone, 2,2-dimethoxy-
CAS No:66057-04-3
MF:C7H12O3
MW:144.168382644653
CID:396912
PubChem ID:12476688
Update Time:2025-04-19

Cyclopentanone, 2,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 2,2-dimethoxy-
    • 2,2-dimethoxycyclopentan-1-one
    • 2,2-dimethoxycyclopentanone
    • DTXSID00499738
    • 66057-04-3
    • 2,2-dimethoxy-cyclopentan-1-one
    • SCHEMBL6282686
    • Inchi: 1S/C7H12O3/c1-9-7(10-2)5-3-4-6(7)8/h3-5H2,1-2H3
    • InChI Key: KDHGACLNFMQJQY-UHFFFAOYSA-N
    • SMILES: O(C)C1(C(CCC1)=O)OC

Computed Properties

  • Exact Mass: 144.07866
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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